3-[2-(N,N-diethyl-N-methylammonium)ethyl]-7-methoxy-4-methylcoumarin iodide

• IUPAC Name: diethyl-[2-(7-methoxy-4-methyl-2-oxochromen-3-yl)ethyl]-methylazanium;iodide
• InChI: InChI=1S/C18H26NO3.HI/c1-6-19(4,7-2)11-10-16-13(3)15-9-8-14(21-5)12-17(15)22-18(16)20;/h8-9,12H,6-7,10-11H2,1-5H3;1H/q+1;/p-1
• InChI Key: OAQIUABCTPFMOC-UHFFFAOYSA-M
• Canonical SMILES: CC[N+](C)(CC)CCC1=C(C2=C(C=C(C=C2)OC)OC1=O)C.[I-]
• Molecular Formula: C18H26INO3
• Molecular Weight: 431.3 g/mol

Description

3-[2-(N,N-diethyl-N-methylammonium)ethyl]-7-methoxy-4-methylcoumarin iodide is a useful research compound. Its molecular formula is C18H26INO3 and its molecular weight is 431.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• The palladium-catalyzed mono-arylation of 7-methoxy-4-methylcoumarin is used for synthesizing various aryl and heteroaryl halides, indicating its potential in chemical synthesis (Sexton et al., 2019).

• 3-Acetyl-6-methoxy-4-methylcoumarin, a related compound, is prepared for producing α, β-unsaturated ketones, demonstrating its relevance in organic synthesis (Nguyễn Minh Thảo et al., 2014).

• 2-Mercapto-4-hydroxypyrimidine[3,4-b]coumarin is used in the synthesis of 1,3,4-oxadiazol derivatives, highlighting its versatility in chemical reactions (El-deenm & Ibrahim, 2000).

• The synthesis of substituted 4-methylaminocoumarins using 3-Bromo-7-methoxy-4-methylcoumarin and related compounds shows its utility in scientific research (Al-Zghoul et al., 2005).

• Novel 7-oxy-3-ethyl-6-hexyl-4-methylcoumarin substituted phthalocyanines are used as Type II photosensitizers in photodynamic therapy applications, indicating its potential in medical research (Özdemir et al., 2019).

• 3-iodo-4-methoxypyridin-2-ones and related coumarin derivatives serve as precursors for furan-fused heterocycles, demonstrating their role in the synthesis of complex organic structures (Conreaux et al., 2008).

• Novel metal-free and zinc phthalocyanines with four 3-[(2-diethylamino)ethyl]-7-oxo-4-methylcoumarin dye groups were synthesized, highlighting its application in dye synthesis and characterization (Cakici et al., 2008).

• The synthesis of oxygenated coumarins through an aryllithium-nbutyllithium addition method applied to ethyl vinyl ethers suggests its application in organic compound synthesis (Kraus & Pezzanite, 1979).

• Coumarin-substituted cyclophosphazene derivatives exhibit fluorescence chemosensor behavior with selectivity for Fe3+ ions, indicating their potential in analytical chemistry (Yenilmez Çiftçi et al., 2015).

• 3-[2-(N,N-diethyl-N-methylammonium)ethyl]-7-methoxy-4-methylcoumarin itself is a specific CYP2D6 probe in human liver microsomes, producing a fluorescent metabolite, demonstrating its application in drug metabolism studies (Chauret et al., 2001).